Cas no 19962-12-0 (tetrakis(diethylamino)hafnium)

• Product Name: tetrakis(diethylamino)hafnium
• CAS No: 19962-12-0
• MF: C₁₆H₄₀HfN₄
• MW: 467.005609512329
• CID: 908754
• PubChem ID: 140612
• Update Time: 2025-04-19

tetrakis(diethylamino)hafnium Chemical and Physical Properties

Names and Identifiers

• tetrakis(diethylamino)hafnium
• HAFNIUM DIETHYLAMIDE
• DB-009828
• 19824-55-6
• 19962-12-0
• Tetrakis(diethylamino)hafnium(IV)
• diethylazanide;hafnium(4+)
• Hafnium, tetrakis(diethylamino)-
• Tetrakis(diethylamido)hafnium(IV), 99.99%
• MFCD00799095
• Tetrakis(diethylamido)hafnium(IV)
• SCHEMBL57242
• tetrakis-diethylaminohafnium
• Ethanamine, N-ethyl-, hafnium(4+) salt (4:1)
• Tetrakis(diethylamino)hafnium 99.999%

• Inchi： 1S/4C4H10N.Hf/c4*1-3-5-4-2;/h4*3-4H2,1-2H3;/q4*-1;+4
• InChI Key： VBCSQFQVDXIOJL-UHFFFAOYSA-N
• SMILES： [Hf+4].[N-](CC)CC.[N-](CC)CC.[N-](CC)CC.[N-](CC)CC

Computed Properties

• Exact Mass: 468.27186g/mol
• Monoisotopic Mass: 468.27186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 74.3
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.249 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C0.01 mm Hg(lit.)
• Flash Point: 50 °F
• Solubility: Not determined

tetrakis(diethylamino)hafnium Security Information

• Hazardous Material transportation number：UN 3398 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-26-36